Cas no 2137633-29-3 (2-Ethyl-7-fluoroquinolin-3-ol)

• Product Name: 2-Ethyl-7-fluoroquinolin-3-ol
• CAS No: 2137633-29-3
• MF: C₁₁H₁₀FNO
• MW: 191.201606273651
• CID: 6206411
• PubChem ID: 165745060
• Update Time: 2025-10-31

2-Ethyl-7-fluoroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-7-fluoroquinolin-3-ol
• 2137633-29-3
• EN300-801178
• 2-Ethyl-7-fluoroquinolin-3-ol

• Inchi： 1S/C11H10FNO/c1-2-9-11(14)5-7-3-4-8(12)6-10(7)13-9/h3-6,14H,2H2,1H3
• InChI Key： BJAXDDZXGNMINR-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=C(C(CC)=NC=2C=1)O

Computed Properties

• Exact Mass: 191.074642105g/mol
• Monoisotopic Mass: 191.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-Ethyl-7-fluoroquinolin-3-ol

Introduction to 2-Ethyl-7-fluoroquinolin-3-ol (CAS No. 2137633-29-3) and Its Emerging Applications in Chemical Biology

2-Ethyl-7-fluoroquinolin-3-ol, identified by the chemical compound identifier CAS No. 2137633-29-3, represents a significant advancement in the realm of specialized organic chemistry. This compound, characterized by its fluoroquinoline core structure, has garnered considerable attention in recent years due to its versatile applications across multiple domains, including pharmaceutical research, agrochemical development, and material science. The introduction of fluorine into the quinoline scaffold not only enhances the electronic properties of the molecule but also contributes to its unique reactivity and stability, making it a valuable candidate for further exploration.

The structural motif of 2-Ethyl-7-fluoroquinolin-3-ol is derived from the broader class of fluoroquinolines, which are well-documented for their broad-spectrum antimicrobial properties. However, the specific modification with an ethyl group at the 2-position and a hydroxyl group at the 3-position introduces novel pharmacophoric features that distinguish it from its parent compounds. This structural diversity opens up possibilities for tailored interactions with biological targets, thereby expanding its potential utility in drug discovery and development.

In recent years, there has been a surge in research focused on developing novel fluorinated heterocycles as scaffolds for therapeutic agents. The incorporation of fluorine atoms into these molecules often leads to improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles. 2-Ethyl-7-fluoroquinolin-3-ol exemplifies this trend, as its fluorinated quinoline backbone provides a privileged structure that can be further modified to target specific biological pathways.

One of the most compelling aspects of 2-Ethyl-7-fluoroquinolin-3-ol is its potential application in the field of chemical biology. Researchers have been exploring its interactions with various enzymes and receptors, aiming to uncover novel mechanisms of action that could lead to the development of new therapeutic strategies. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression. These findings are particularly intriguing given the ongoing efforts to develop small-molecule inhibitors that can selectively modulate these critical biological processes.

The synthesis of 2-Ethyl-7-fluoroquinolin-3-ol presents an interesting challenge due to the complexity of its structure. Advanced synthetic methodologies are employed to construct the fluoroquinoline core while introducing the desired substituents at specific positions. Techniques such as multi-step organic synthesis, including cross-coupling reactions and functional group transformations, are commonly utilized to achieve this goal. The precision required in these synthetic processes underscores the importance of high-quality starting materials and well-established protocols to ensure reproducibility and scalability.

From a computational chemistry perspective, 2-Ethyl-7-fluoroquinolin-3-ol has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into how the fluorine atom influences electronic distributions within the molecule, thereby affecting its binding affinity and selectivity. Such computational analyses are instrumental in guiding experimental design and optimizing lead compounds for therapeutic applications.

The agrochemical sector has also shown interest in 2-Ethyl-7-fluoroquinolin-3-ol due to its potential as a precursor for novel pesticides and herbicides. Fluorinated compounds are known for their enhanced bioactivity and environmental stability, making them attractive candidates for crop protection applications. Research is ongoing to explore how modifications at different positions of this molecule can enhance its efficacy against pests while minimizing ecological impact.

Another area where 2-Ethyl-7-fluoroquinolin-3-ol demonstrates promise is in material science. Fluorinated heterocycles are increasingly being used as building blocks for advanced materials with unique properties. For example, they can be incorporated into polymers or coatings to improve durability or thermal stability. The specific electronic properties of 2-Ethyl-7-fluoroquinolin-3-ol make it a candidate for developing materials with tailored optical or electronic characteristics.

The future prospects for 2-Ethyl-7-fluoroquinolin-3-ol are bright, with ongoing research aiming to expand its applications across multiple industries. As our understanding of molecular interactions deepens, so too does our ability to harness this compound's potential for innovative solutions. Whether through drug discovery, agrochemical development, or material science advancements, 2-Ethyl-7-fluoroquinolin-3-ol (CAS No. 2137633-29-3) stands as a testament to the power of specialized organic chemistry in addressing complex challenges.